Cas no 353247-80-0 (Benzaldehyde, 4-(1-aziridinyl)- (9CI))

• Product Name: Benzaldehyde, 4-(1-aziridinyl)- (9CI)
• CAS No: 353247-80-0
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1022424
• PubChem ID: 45083593
• Update Time: 2025-04-20

Benzaldehyde, 4-(1-aziridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1-aziridinyl)- (9CI)
• 4-(aziridin-1-yl)benzaldehyde
• 4-(1-Aziridinyl)benzaldehyde
• 353247-80-0
• DTXSID80665454
• DB-273559
• SCHEMBL2561698
• BENZALDEHYDE, 4-(1-AZIRIDINYL)-

• Inchi： 1S/C9H9NO/c11-7-8-1-3-9(4-2-8)10-5-6-10/h1-4,7H,5-6H2
• InChI Key： BZFRYELICHIEIC-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1CC1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.1A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 20.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles